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Compound of Interest

Compound Name: Rusfertide

Cat. No.: B8819294

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed protocols and methodologies for assessing the in
vitro efficacy of Rusfertide, a hepcidin mimetic peptide. The described assays are designed to
quantify the key cellular effects of Rusfertide, including target engagement, functional impact
on iron homeostasis, and downstream effects on disease-relevant cell proliferation.

Introduction

Rusfertide (also known as PTG-300) is an investigational therapeutic peptide that mimics the
function of hepcidin, the master regulator of iron homeostasis.[1][2][3] Hepcidin controls
systemic iron levels by binding to the cellular iron exporter, ferroportin (FPN).[4] This binding
induces the internalization and subsequent degradation of ferroportin, effectively trapping iron
within cells and reducing iron availability in the plasma.[5]

In diseases like polycythemia vera (PV), a myeloproliferative neoplasm characterized by
excessive red blood cell production (erythrocytosis), iron is a critical nutrient for erythropoiesis.
By restricting iron availability, Rusfertide can control the overproduction of red blood cells, a
key therapeutic goal in PV management.

This application note details three key in vitro assays to measure the bioactivity and efficacy of
Rusfertide:
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» Ferroportin Degradation Assay: To confirm target engagement by quantifying the reduction in
ferroportin protein levels.

e Intracellular Iron Accumulation Assay: To measure the functional consequence of ferroportin

degradation.

« Inhibition of Erythroid Proliferation Assay: To assess the downstream therapeutic effect in a
disease-relevant cell model.

Rusfertide Mechanism of Action & Experimental
Overview

Rusfertide acts on ferroportin-expressing cells, such as macrophages and enterocytes. Its
binding initiates a signaling cascade that leads to the removal of ferroportin from the cell
surface, thereby blocking iron export. This limitation of systemic iron is particularly effective in
controlling the proliferation of iron-dependent erythroid progenitors in polycythemia vera.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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